Cas no 1361823-91-7 (6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine
• CAS No: 1361823-91-7
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• CID: 4932976
• Update Time: 2025-06-13

6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O/c8-6-5(14-7(9,10)11)2-1-4(3-12)13-6/h1-2H,3,12H2
• InChI Key： GKJBTPVMUYWBMM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1361823-91-7)

6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1361823-91-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including an aminomethyl moiety, a bromo substituent, and a trifluoromethoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure is optimized for interactions with biological targets, particularly in the development of central nervous system (CNS) therapeutics and crop protection agents.

The growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and lipophilicity, has positioned 6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine as a key building block. Researchers frequently search for "trifluoromethoxy pyridine applications" or "brominated pyridine synthesis," reflecting its relevance in modern medicinal chemistry. Its CAS No. 1361823-91-7 is often queried in databases like PubChem and Reaxys, underscoring its importance in high-value R&D projects.

In the context of sustainable chemistry, this compound aligns with trends toward green synthesis and atom-efficient reactions. Its aminomethyl group allows for further derivatization via amide coupling or reductive amination, addressing popular search queries such as "functionalized pyridine modifications." The trifluoromethoxy moiety, a hotspot in PET imaging tracer design, also links to trending topics like "fluorine in drug design 2024."

From a technical perspective, 6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine exhibits excellent solubility in polar organic solvents, facilitating its use in high-throughput screening workflows. Analytical methods like HPLC-MS and NMR spectroscopy are commonly employed for purity verification, a detail frequently searched alongside "pyridine derivative characterization." Its stability under acidic conditions makes it suitable for peptide conjugation, a technique pivotal in bioconjugate vaccine development.

Emerging applications in material science, such as its potential role in organic electronic materials, further expand its utility. Queries like "pyridine-based ligands for catalysis" highlight interdisciplinary interest. As regulatory landscapes evolve, the compound’s non-hazardous profile (per standard safety assessments) ensures compliance with REACH and FDA guidelines, a critical factor for industrial adopters.

In summary, 6-(Aminomethyl)-2-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1361823-91-7) represents a convergence of innovation in small-molecule research, addressing both current scientific challenges and future-oriented applications. Its multifaceted chemistry continues to inspire publications in top-tier journals, reinforcing its status as a high-value chemical entity.